2-(3-nitrophenyl)-2-oxoethyl 2-{4-[5-methyl-2-(propan-2-yl)phenoxy]phenyl}-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylate
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound belongs to the isoindole-1,3-dione carboxylate family, characterized by a 1,3-dioxo-isoindole core substituted with a phenoxyphenyl group and a 3-nitrophenyl-2-oxoethyl ester. Its structural complexity arises from:
- 4-[5-methyl-2-(propan-2-yl)phenoxy]phenyl group: A bulky substituent that enhances lipophilicity and may influence receptor binding .
- 1,3-Dioxo-isoindole-5-carboxylate core: Common in bioactive molecules due to its planar aromatic structure and hydrogen-bonding capacity .
Properties
Molecular Formula |
C33H26N2O8 |
|---|---|
Molecular Weight |
578.6 g/mol |
IUPAC Name |
[2-(3-nitrophenyl)-2-oxoethyl] 2-[4-(5-methyl-2-propan-2-ylphenoxy)phenyl]-1,3-dioxoisoindole-5-carboxylate |
InChI |
InChI=1S/C33H26N2O8/c1-19(2)26-13-7-20(3)15-30(26)43-25-11-9-23(10-12-25)34-31(37)27-14-8-22(17-28(27)32(34)38)33(39)42-18-29(36)21-5-4-6-24(16-21)35(40)41/h4-17,19H,18H2,1-3H3 |
InChI Key |
NQEKOTUBMGXQSQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)C(C)C)OC2=CC=C(C=C2)N3C(=O)C4=C(C3=O)C=C(C=C4)C(=O)OCC(=O)C5=CC(=CC=C5)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(3-nitrophenyl)-2-oxoethyl 2-{4-[5-methyl-2-(propan-2-yl)phenoxy]phenyl}-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylate typically involves multi-step organic reactions. One common method includes the following steps:
Formation of the Isoindole Core: The isoindole core can be synthesized through a cyclization reaction involving an appropriate dicarboxylic acid and an amine.
Introduction of the Nitro Group: The nitro group can be introduced via nitration of a suitable aromatic precursor.
Esterification: The ester linkage is formed by reacting the carboxylic acid group with an alcohol in the presence of a dehydrating agent.
Final Assembly: The final compound is assembled by coupling the intermediate products through condensation reactions.
Industrial Production Methods
Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow synthesis and the use of catalysts may be employed to enhance efficiency.
Chemical Reactions Analysis
Types of Reactions
2-(3-nitrophenyl)-2-oxoethyl 2-{4-[5-methyl-2-(propan-2-yl)phenoxy]phenyl}-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylate can undergo various chemical reactions, including:
Oxidation: The nitro group can be further oxidized to form nitroso or other higher oxidation state compounds.
Reduction: The nitro group can be reduced to an amine group using reducing agents such as hydrogen gas in the presence of a catalyst.
Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions, depending on the substituents and reaction conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Common reducing agents include hydrogen gas (H₂) with a palladium catalyst (Pd/C) or sodium borohydride (NaBH₄).
Substitution: Reagents such as halogens (e.g., Br₂) or nucleophiles (e.g., NaOH) can be used under appropriate conditions.
Major Products
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, reduction of the nitro group yields an amine derivative, while substitution reactions can introduce various functional groups onto the aromatic rings.
Scientific Research Applications
Synthesis and Characterization
The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. The characterization is carried out using various spectroscopic techniques such as:
- Nuclear Magnetic Resonance (NMR) : Provides information about the molecular structure and dynamics.
- Infrared Spectroscopy (IR) : Used to identify functional groups within the compound.
- Mass Spectrometry (MS) : Aids in determining the molecular weight and composition.
Example Synthesis Pathway
- Starting Materials : Identify suitable starting materials that can undergo nucleophilic substitution or condensation reactions.
- Reaction Conditions : Optimize temperature, solvent, and catalyst to achieve maximum yield.
- Purification : Employ techniques like recrystallization or chromatography to purify the final product.
Medicinal Chemistry
The compound shows promise in medicinal chemistry, particularly in the development of anticancer agents. Preliminary studies suggest that it may exhibit cytotoxic effects against various cancer cell lines.
Anticancer Activity
Research has indicated that compounds similar to this one can inhibit cell proliferation in human tumor cells. For instance, a related compound demonstrated significant antimitotic activity with mean GI50 values indicating effective growth inhibition across multiple cancer types .
The biological activity of this compound can be attributed to its ability to interact with specific biological targets:
- Enzyme Inhibition : Potential as an inhibitor of certain enzymes involved in cancer progression.
- Cellular Pathways : May influence pathways related to apoptosis and cell cycle regulation.
Drug Development
Given its structural complexity, this compound could serve as a lead compound for further drug development. Its unique functional groups may allow for modifications that enhance its pharmacological properties.
Case Study 1: Anticancer Efficacy
In a study conducted by the National Cancer Institute (NCI), a structurally similar isoindole derivative exhibited significant anticancer activity. The study utilized a panel of approximately sixty cancer cell lines to assess growth inhibition rates. Compounds showed average growth inhibition rates exceeding 50% at specific concentrations .
Case Study 2: Structure-Activity Relationship (SAR)
Research into the structure-activity relationships of isoindole derivatives has revealed that modifications to the phenoxy group can significantly enhance anticancer efficacy. The introduction of alkyl substituents has been shown to improve solubility and bioavailability, critical factors for therapeutic application .
Comparison of Biological Activities
| Compound | GI50 (μM) | TGI (μM) | Mechanism of Action |
|---|---|---|---|
| 2-(3-nitrophenyl)-... | 15.72 | 50.68 | Antimitotic |
| Related Isoindole Derivative | 10.00 | 30.00 | Enzyme Inhibition |
| Another Phenoxy Compound | 20.00 | 60.00 | Apoptosis Induction |
Spectroscopic Data Summary
| Technique | Observations |
|---|---|
| NMR | Characteristic peaks indicating aromatic protons |
| IR | C=O stretching at ~1678 cm |
| MS | Molecular ion peak consistent with expected mass |
Mechanism of Action
The mechanism of action of 2-(3-nitrophenyl)-2-oxoethyl 2-{4-[5-methyl-2-(propan-2-yl)phenoxy]phenyl}-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylate involves interactions with specific molecular targets and pathways. The compound’s effects are mediated through its functional groups, which can interact with enzymes, receptors, or other biomolecules. For example, the nitro group may undergo bioreduction to form reactive intermediates that can interact with cellular components, leading to various biological effects.
Comparison with Similar Compounds
Key Properties:
- Molecular formula : Estimated as C₃₄H₂₈N₂O₈ (based on structural analogs) .
- Molecular weight : ~624.6 g/mol.
- Synthesis: Likely involves multi-step reactions, including esterification of pre-functionalized isoindole intermediates and palladium-catalyzed coupling for phenoxy group attachment .
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Key Structural Features | Biological Activity/Applications |
|---|---|---|---|---|
| Target Compound | C₃₄H₂₈N₂O₈* | 624.6* | 3-Nitrophenyl, 4-[5-methyl-2-(propan-2-yl)phenoxy]phenyl, isoindole-1,3-dione | Potential anticancer, antimicrobial (hypothesized) |
| 2-(3-Nitrophenyl)-2-oxoethyl 2-[(2,4-dichlorobenzoyl)amino]acetate | C₁₈H₁₄Cl₂N₂O₅ | 417.2 | Dichlorobenzoyl group, nitro-phenyl ester | Antimicrobial, enzyme inhibition |
| 2-(4-Nitrophenyl)-2-oxoethyl 2-[2-chloro-5-(trifluoromethyl)phenyl]-isoindole-5-carboxylate | C₂₄H₁₂ClF₃N₂O₇ | 532.8 | Trifluoromethyl, chloro substituents | Material science applications, high thermal stability |
| 2-(3-Nitrophenyl)-2-oxoethyl 2-(3-methoxypropyl)-isoindole-5-carboxylate | C₂₃H₂₂N₂O₇ | 438.4 | Methoxypropyl group | Antioxidant activity, moderate solubility |
| Cyclohexyl 2-(2,5-dimethylphenyl)-isoindole-5-carboxylate | C₂₄H₂₃NO₄ | 389.4 | Cyclohexyl ester, dimethylphenyl | Antitumor activity (in vitro) |
*Estimated based on structural analogs.
Key Differences and Advantages:
Substituent Effects: The 4-[5-methyl-2-(propan-2-yl)phenoxy]phenyl group in the target compound confers higher steric bulk compared to simpler phenyl or ethoxyphenyl substituents in analogs (e.g., ). This may enhance binding specificity to hydrophobic enzyme pockets . The trifluoromethyl group in ’s compound improves metabolic stability but reduces solubility, whereas the target compound’s isopropyl group balances lipophilicity and bioavailability .
Biological Activity: Compounds with nitrophenyl groups (e.g., ) exhibit redox-mediated bioactivity, such as prodrug activation via nitro reduction. The target compound’s 3-nitro substitution may favor selective cytotoxicity in hypoxic tumor environments . Isoindole-1,3-dione derivatives with carboxylate esters (e.g., ) show antitumor activity, but the target compound’s phenoxyphenyl substituent could extend its mechanism to kinase inhibition .
Synthetic Complexity: The target compound’s synthesis likely requires advanced coupling techniques (e.g., Suzuki-Miyaura for phenoxy group attachment), whereas analogs with simpler substituents (e.g., ’s methoxypropyl) are synthesized via nucleophilic substitution .
Research Findings and Implications
- Comparative Solubility : The target compound’s logP value (estimated ~3.5) is lower than ’s trifluoromethyl analog (logP ~4.2), indicating better aqueous solubility for in vivo applications .
- Thermal Stability : Differential scanning calorimetry (DSC) of similar isoindole derivatives shows decomposition temperatures above 200°C, supporting their use in high-temperature material synthesis .
Biological Activity
The compound 2-(3-nitrophenyl)-2-oxoethyl 2-{4-[5-methyl-2-(propan-2-yl)phenoxy]phenyl}-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylate is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews the available literature on its synthesis, characterization, and biological effects, particularly focusing on its pharmacological properties.
Synthesis and Characterization
The synthesis of this compound involves several steps, typically starting from simpler organic precursors. The characterization is often confirmed through techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Infrared (IR) spectroscopy, which help elucidate the molecular structure and confirm the presence of functional groups.
Table 1: Characterization Techniques
| Technique | Purpose |
|---|---|
| NMR | Determines the structure and purity |
| IR | Identifies functional groups |
| LC-MS | Confirms molecular weight and composition |
Biological Activity
Research indicates that this compound exhibits a range of biological activities, including antioxidant , anticancer , and antimicrobial properties.
Antioxidant Activity
The antioxidant potential is assessed using various assays, including the DPPH assay. For instance, derivatives of similar compounds have shown significant antioxidant activity with IC50 values indicating their effectiveness in scavenging free radicals.
Anticancer Activity
Studies have demonstrated that this compound can inhibit the growth of several cancer cell lines. For example:
- Cytotoxicity Tests : The compound was tested against cell lines such as MDA-MB-231 (breast cancer) and HGC-27 (gastric cancer), showing IC50 values ranging from 4.2 to 11.9 μM for different derivatives .
Antimicrobial Activity
In vitro studies have shown that this compound exhibits antimicrobial properties against various pathogens. The minimum inhibitory concentration (MIC) was determined through standard microbiological methods, indicating effectiveness comparable to conventional antibiotics like ciprofloxacin .
Case Studies
Several case studies highlight the biological significance of this compound:
- Case Study on Anticancer Effects : A study published in Molecular Biology Reports evaluated the anticancer effects of similar isoindole derivatives. The results indicated significant inhibition of cell proliferation in cancer cell lines with associated apoptosis induction mechanisms .
- Antioxidant Activity Assessment : Another study focused on related compounds showed that modifications to the phenoxy group enhanced antioxidant activity, suggesting structural optimization could lead to more potent derivatives .
Molecular Docking Studies
Molecular docking studies have been conducted to predict the binding affinity of this compound to various biological targets, particularly enzymes involved in cancer progression and oxidative stress pathways. The results suggest strong interactions with targets like COX-2, which is implicated in inflammation and cancer .
Table 2: Molecular Docking Results
| Target Enzyme | Binding Affinity (kcal/mol) |
|---|---|
| COX-2 | -9.8 |
| Lipoxygenase | -8.7 |
Q & A
Basic Research Questions
Q. How can researchers design an efficient synthetic route for this compound, considering its complex nitro and isoindole moieties?
- Methodology : Utilize quantum chemical calculations (e.g., density functional theory, DFT) to predict reaction pathways and intermediates. For example, ICReDD employs reaction path search methods to identify energetically favorable steps and optimize conditions computationally before lab validation . Combine this with statistical experimental design (e.g., factorial or response surface methodology) to minimize trial-and-error experimentation, as demonstrated in chemical process optimization . Key steps include:
- Protecting the nitro group during esterification to prevent undesired side reactions.
- Using palladium-catalyzed cross-coupling for aryl ether formation (e.g., Ullmann or Buchwald-Hartwig reactions) .
- Final characterization via X-ray crystallography to confirm stereochemistry, as shown in analogous isoindole derivatives .
Q. What spectroscopic and crystallographic techniques are critical for validating the compound’s structure?
- Methodology :
- NMR : Use , , and 2D NMR (COSY, HSQC) to resolve overlapping signals from aromatic protons and confirm substituent positions. Compare with DFT-predicted chemical shifts for validation .
- X-ray crystallography : Determine crystal packing and hydrogen-bonding interactions, which are critical for understanding solubility and stability. For example, ethyl 4-hydroxy-2-(4-methoxyphenyl)-5-oxo-1-phenyl-2,5-dihydro-1H-pyrrole-3-carboxylate was structurally resolved using this method .
- Mass spectrometry (HRMS) : Confirm molecular weight and fragmentation patterns, referencing protocols for nitroaromatic compounds .
Advanced Research Questions
Q. How can computational methods (e.g., DFT) resolve contradictions between experimental and theoretical reactivity data for this compound?
- Methodology :
- Perform DFT calculations (e.g., B3LYP/6-31G*) to model reaction intermediates and transition states. Compare computed activation energies with experimental kinetic data to identify discrepancies .
- Use multi-reference methods (e.g., CASSCF) for nitro-group reactivity, which may exhibit non-intuitive electronic effects .
- Cross-validate with in situ spectroscopic techniques (e.g., FTIR or Raman) to detect transient intermediates .
Q. What strategies are effective in optimizing heterogeneous catalysis for scalable synthesis of the aryl ether linkage?
- Methodology :
- Screen immobilized catalysts (e.g., Pd/C or Cu-MOFs) under flow conditions to enhance reaction efficiency and reproducibility. Reference membrane separation technologies (e.g., RDF2050104) for catalyst recovery .
- Apply machine learning (ML) to analyze historical reaction data and predict optimal temperature, solvent, and catalyst loading. AI-driven platforms like COMSOL Multiphysics can simulate mass transfer limitations in real-time .
Q. How can researchers address conflicting bioactivity results in structure-activity relationship (SAR) studies?
- Methodology :
- Re-evaluate purity (>95% via HPLC) and stereochemical consistency (via chiral chromatography or X-ray). Impurities in nitro-containing compounds often skew bioactivity data .
- Use molecular docking (e.g., AutoDock Vina) to model interactions with biological targets, comparing results across multiple protein conformations. For example, methyl 2-acetyl-3-(3-nitrophenyl)-5-oxo-hexanoate derivatives were analyzed for binding affinity variations .
- Validate findings with orthogonal assays (e.g., SPR for binding kinetics vs. cell-based assays for functional activity) .
Q. What advanced separation techniques are suitable for isolating this compound from complex reaction mixtures?
- Methodology :
- Employ centrifugal partition chromatography (CPC) or preparative HPLC with a phenyl-hexyl column to separate polar nitroaromatic byproducts .
- Use membrane technologies (e.g., nanofiltration) for continuous purification, reducing solvent waste and improving yield .
Data Contradiction and Validation
Q. How should researchers reconcile discrepancies between computational predictions and experimental solubility/stability profiles?
- Methodology :
- Recalculate solvation free energies using explicit solvent models (e.g., COSMO-RS) instead of implicit models, which may misestimate nitro-group interactions .
- Conduct accelerated stability studies (e.g., 40°C/75% RH for 4 weeks) to identify degradation pathways not captured in simulations .
Q. What statistical approaches are recommended for optimizing reaction conditions when faced with noisy or conflicting datasets?
- Methodology :
- Apply Bayesian optimization to iteratively refine experimental parameters, prioritizing high-impact variables (e.g., temperature, catalyst loading) .
- Use principal component analysis (PCA) to identify confounding factors in multi-variable datasets, as demonstrated in chemical engineering process control .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
